4-Amino-3-[(4-fluorophenyl)methylsulfanyl]-6-methyl-1,2,4-triazin-5-one

• IUPAC Name: 4-amino-3-[(4-fluorophenyl)methylsulfanyl]-6-methyl-1,2,4-triazin-5-one
• InChI: InChI=1S/C11H11FN4OS/c1-7-10(17)16(13)11(15-14-7)18-6-8-2-4-9(12)5-3-8/h2-5H,6,13H2,1H3
• InChI Key: CGKNZPCCRLXWQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N(C1=O)N)SCC2=CC=C(C=C2)F
• Molecular Formula: C11H11FN4OS
• Molecular Weight: 266.30 g/mol
• CAS No.: 869067-94-7

Description

4-Amino-3-[(4-fluorophenyl)methylsulfanyl]-6-methyl-1,2,4-triazin-5-one, also known as FMT, is a small molecule that has been studied for its potential applications in various scientific fields. This molecule has a unique structure that makes it an interesting candidate for further research.

Scientific Research Applications

Catalyst- and Solvent-Free Synthesis

A study detailed an efficient approach for the regioselective synthesis of related compounds, using a catalyst- and solvent-free methodology. This process involves microwave-assisted Fries rearrangement, highlighting a green chemistry approach for creating fluorine-substituted compounds with potential applications in medicinal chemistry and material science (Moreno-Fuquen et al., 2019).

Novel Fluorine Substituted α-Amino Phosphonic Acids

Research on novel fluorine-substituted α-amino phosphonic acids incorporating 1,2,4-triazin-5-one moieties has shown these compounds to be effective as antioxidant agents. The synthesis process and the antioxidant activity of these compounds suggest potential applications in pharmaceuticals and agrichemicals (Makki et al., 2018).

Antimicrobial Activities

Another study synthesized 1,2,4-triazole derivatives, including compounds similar to 4-Amino-3-[(4-fluorophenyl)methylsulfanyl]-6-methyl-1,2,4-triazin-5-one, which demonstrated significant antimicrobial activities. These findings indicate the potential for developing new antimicrobial agents based on the 1,2,4-triazinone scaffold (Bektaş et al., 2007).

Enzymatic Effect Studies

Synthesis of α-amino acids bearing 1,2,4-triazinone and steroidal moieties has been shown to exhibit a high enzymatic effect against some tested fungi, suggesting potential applications in biochemistry and pharmaceuticals (Bakhotmah, 2015).

Fluorine Containing Thiadiazolotriazinones

A study on the synthesis of new fluorine-containing thiadiazolotriazinones highlighted their potential as antibacterial agents. The incorporation of fluorine and other pharmacophores suggests the versatility of the 1,2,4-triazin-5-one scaffold in drug design and discovery (Holla et al., 2003).